Cas no 1805759-68-5 (2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole)
2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole is a fluorinated benzimidazole derivative characterized by its unique structural features, including two difluoromethyl substituents at the 4 and 7 positions. This compound exhibits potential utility in pharmaceutical and agrochemical research due to the electron-withdrawing properties of the difluoromethyl groups, which can enhance metabolic stability and bioavailability. Its benzimidazole core serves as a versatile scaffold for the development of biologically active molecules, particularly in kinase inhibition and antimicrobial applications. The presence of the amino group at the 2-position further allows for functionalization, enabling tailored modifications for specific research or industrial purposes. This compound is of interest for its synthetic flexibility and potential in medicinal chemistry.
1805759-68-5 structure
Product Name:2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole
CAS No:1805759-68-5
MF:C9H7F4N3
MW:233.165595293045
CID:4824315
Update Time:2025-06-07
2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole
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- Inchi： 1S/C9H7F4N3/c10-7(11)3-1-2-4(8(12)13)6-5(3)15-9(14)16-6/h1-2,7-8H,(H3,14,15,16)
- InChI Key： BTMGFRVHLTWJRT-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(F)F)C2=C1NC(N)=N2)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- XLogP3: 2.4
- Topological Polar Surface Area: 54.7
2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061006777-250mg |
2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole |
1805759-68-5 | 98% | 250mg |
$890.12 | 2022-04-01 | |
| Alichem | A061006777-500mg |
2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole |
1805759-68-5 | 98% | 500mg |
$1,271.16 | 2022-04-01 | |
| Alichem | A061006777-1g |
2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole |
1805759-68-5 | 98% | 1g |
$2,105.41 | 2022-04-01 |
2-Amino-4,7-bis(difluoromethyl)-1H-benzimidazole Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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